Cas no 257862-97-8 (1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone)

1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone structure
257862-97-8 structure
Product Name:1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone
CAS No:257862-97-8
MF:C6H9N3OS
MW:171.220159292221
MDL:MFCD00173993
CID:280063
PubChem ID:653344
Update Time:2025-04-19

1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone,1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]-
    • 1-(5-Methylamino-[1,2,4]thiadiazol-3-yl)-propan-2-one
    • 1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]acetone
    • AC1LCO7R
    • AC1Q40YR
    • CTK4F6431
    • Maybridge1_007662
    • SureCN4887731
    • MFCD00173993
    • AKOS000669447
    • 1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]propan-2-one
    • DTXSID40349566
    • EN300-15234
    • HMS3313E08
    • 1-[5-(Methylamino)-1,2,4-thiadiazol-3-yl]-2-propanone
    • 257862-97-8
    • CS-B1569
    • 1-(5-(Methylamino)-1,2,4-thiadiazol-3-yl)propan-2-one
    • HMS2156F17
    • Z119967284
    • 1-(5-(Methyl amino)-1,2,4-thiadiazol-3-yl)acetone
    • CCG-45746
    • FT-0644141
    • 1-[5-(methylamino)-1, 2, 4-thiadiazol-3-yl]propan-2-one
    • CHEMBL1735327
    • CS-16916
    • SCHEMBL4887731
    • SMR000004308
    • MLS000068128
    • SR-01000602168-2
    • HMS563E06
    • DB-046773
    • 1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone
    • MDL: MFCD00173993
    • Inchi: 1S/C6H9N3OS/c1-4(10)3-5-8-6(7-2)11-9-5/h3H2,1-2H3,(H,7,8,9)
    • InChI Key: OAGMZNVAKMLSPP-UHFFFAOYSA-N
    • SMILES: S1C(NC)=NC(CC(C)=O)=N1

Computed Properties

  • Exact Mass: 171.04677
  • Monoisotopic Mass: 171.046633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.304
  • Boiling Point: 299.4°Cat760mmHg
  • Flash Point: 134.8°C
  • Refractive Index: 1.595
  • PSA: 54.88
  • LogP: 0.78430

1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-5-(methylamino)-1,2,4-thiadiazol-3-ylacetone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB227222-1 g
1-[5-(Methylamino)-1,2,4-thiadiazol-3-yl]acetone, 95%; .
257862-97-8 95%
1 g
€578.50 2023-07-20
TRC
M288500-25mg
1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]acetone
257862-97-8
25mg
$ 50.00 2022-06-04
TRC
M288500-50mg
1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]acetone
257862-97-8
50mg
$ 70.00 2022-06-04
TRC
M288500-250mg
1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]acetone
257862-97-8
250mg
$ 295.00 2022-06-04
eNovation Chemicals LLC
D964672-100mg
1-(5-METHYLAMINO-[1,2,4]THIADIAZOL-3-YL)-PROPAN-2-ONE
257862-97-8 95%
100mg
$175 2024-06-06
Chemenu
CM435956-250mg
1-(5-METHYLAMINO-[1,2,4]THIADIAZOL-3-YL)-PROPAN-2-ONE
257862-97-8 95%+
250mg
$171 2024-07-28
Chemenu
CM435956-1g
1-(5-METHYLAMINO-[1,2,4]THIADIAZOL-3-YL)-PROPAN-2-ONE
257862-97-8 95%+
1g
$427 2024-07-28
Enamine
EN300-15234-0.05g
1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]propan-2-one
257862-97-8 97%
0.05g
$64.0 2023-05-03
Enamine
EN300-15234-0.1g
1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]propan-2-one
257862-97-8 97%
0.1g
$96.0 2023-05-03
Enamine
EN300-15234-0.25g
1-[5-(methylamino)-1,2,4-thiadiazol-3-yl]propan-2-one
257862-97-8 97%
0.25g
$136.0 2023-05-03
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.